Cas no 33098-12-3 (4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 33098-12-3
• MF: C₁₀H₄Cl₄N₂O
• MW: 309.963558197021
• CID: 4646413
• Update Time: 2025-07-27

4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dichloro-2-(3,4-dichlorophenyl)-
• 4,5-Dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one
• 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H4Cl4N2O/c11-6-2-1-5(3-7(6)12)16-10(17)9(14)8(13)4-15-16/h1-4H
• InChI Key： IBSVTXVNXHJDSO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Cl)C(Cl)=C2)N=CC(Cl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one

Research Brief on 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one (CAS: 33098-12-3)

4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one (CAS: 33098-12-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in drug development.

The compound's unique structure, featuring a dihydropyridazinone core with multiple chloro substituents, has been explored for its pharmacological properties. Recent research highlights its potential as a scaffold for designing novel inhibitors targeting enzymes such as phosphodiesterases (PDEs) and kinases, which are implicated in various diseases including inflammation, cancer, and cardiovascular disorders. Computational modeling and structure-activity relationship (SAR) studies have further elucidated its binding modes and optimization strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized derivatives of 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one and evaluated their inhibitory effects on PDE4, a target for inflammatory diseases. The lead compound demonstrated nanomolar potency and selectivity, with improved metabolic stability compared to earlier analogs. These findings underscore its potential as a candidate for preclinical development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's antitumor activity. Mechanistic studies revealed that it induces apoptosis in cancer cells by modulating the PI3K/AKT/mTOR pathway. The study also reported synergistic effects when combined with standard chemotherapeutic agents, suggesting its utility in combination therapies.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of 33098-12-3. A 2022 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free, catalytic method for its synthesis, achieving higher yields and reduced environmental impact. This aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and bioavailability, require further optimization. Additionally, comprehensive toxicology studies are needed to assess its safety profile. Ongoing research aims to address these gaps through structural modifications and formulation strategies.

In conclusion, 4,5-dichloro-2-(3,4-dichlorophenyl)-2,3-dihydropyridazin-3-one represents a versatile scaffold with multifaceted applications in drug discovery. Its continued exploration underscores the intersection of chemical innovation and biological targeting in modern pharmaceutical research. Future directions may include expanded phenotypic screening and the development of targeted delivery systems to enhance therapeutic efficacy.